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Compound of Interest

5-Amino-3-methyl-isothiazole-4-
Compound Name:
carbonitrile

Cat. No.: B1270446

An In-depth Technical Guide to 5-Amino-3-
methyl-isothiazole-4-carbonitrile

This guide provides a detailed overview of the chemical structure, nomenclature, and key
physicochemical properties of 5-Amino-3-methyl-isothiazole-4-carbonitrile, a heterocyclic
compound of interest to researchers and professionals in drug development and chemical
synthesis.

Chemical Structure and IUPAC Nomenclature

The definitive IUPAC (International Union of Pure and Applied Chemistry) name for this
compound is 5-Amino-3-methyl-1,2-thiazole-4-carbonitrile.[1] It is also commonly referred to as
5-Amino-3-methylisothiazole-4-carbonitrile.[2][3][4][5][6][ 7] The structure consists of a five-
membered isothiazole ring containing a methyl group at position 3, a carbonitrile group at
position 4, and an amino group at position 5.

The chemical structure is visualized in the diagram below.

Chemical structure of 5-Amino-3-methyl-isothiazole-4-carbonitrile.

Physicochemical Properties
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A summary of the key quantitative data for 5-Amino-3-methyl-isothiazole-4-carbonitrile is

presented in the table below for easy reference and comparison.

Property Value Source
Molecular Formula CsHsNsS [21[3114]
Molecular Weight 139.18 g/mol [4]18]
CAS Number 41808-35-9 [2][31[8]
Melting Point 202 °C [21[31[8]
Boiling Point 198.6 £ 40.0 °C at 760 mmHg [2][3]
Density 1.4 +0.1 g/cm3 [2][3]
Flash Point 73.9+27.3°C [2][3]
Refractive Index 1.610 [2][3]

Experimental Protocols

This document focuses on the chemical structure and nomenclature of 5-Amino-3-methyl-

isothiazole-4-carbonitrile. Detailed experimental protocols for the synthesis or analysis of this

compound are beyond the current scope. Researchers interested in such procedures are

encouraged to consult specialized chemical synthesis and analysis literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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